4-(2-Chloro-4-ethoxyphenyl)-2-fluorophenol, 95%

• IUPAC Name: 4-(2-chloro-4-ethoxyphenyl)-2-fluorophenol
• InChI: InChI=1S/C14H12ClFO2/c1-2-18-10-4-5-11(12(15)8-10)9-3-6-14(17)13(16)7-9/h3-8,17H,2H2,1H3
• InChI Key: ZJRNQSVHLPUVTP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=C(C=C1)C2=CC(=C(C=C2)O)F)Cl
• Molecular Formula: C14H12ClFO2
• DSSTOX Substance ID: DTXSID60684502
• Molecular Weight: 266.69 g/mol
• CAS RN: 1261918-57-3

Description

4-(2-Chloro-4-ethoxyphenyl)-2-fluorophenol, 95% (also known as 4-CEF-2-FP) is an organic compound with a variety of applications in the scientific research field. It is a fluorinated phenol derivative that has been extensively studied due to its unique properties. 4-CEF-2-FP is a colorless to pale yellow liquid with a melting point of -3°C and a boiling point of 173°C. It is soluble in water, alcohols, and chloroform. This compound has been used in a wide range of applications, including as a substrate for various enzymatic reactions, as a reagent for chemical transformations, and as a tool for understanding the structure and function of proteins.

Scientific Research Applications

4-CEF-2-FP has been used in a variety of scientific research applications. It has been used as a substrate for various enzymatic reactions, such as the synthesis of chiral alcohols and ketones. It has also been used as a reagent for chemical transformations, such as the synthesis of fluorinated compounds. Additionally, 4-CEF-2-FP has been used as a tool for understanding the structure and function of proteins, as it can be used to modify proteins and study their response to changes in the environment.

Mechanism of Action

The mechanism of action of 4-CEF-2-FP is not well understood. However, it is believed that the compound can interact with proteins by forming hydrogen bonds with the amino acid side chains. This interaction can alter the structure and function of the proteins, which can lead to changes in the biochemical and physiological effects of the compound.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-CEF-2-FP are not well understood. However, it has been suggested that the compound can modulate the activity of enzymes, alter the structure of proteins, and affect the expression of genes. Additionally, it has been suggested that 4-CEF-2-FP may be able to modulate the activity of neurotransmitters, such as dopamine and serotonin.

Advantages and Limitations for Lab Experiments

4-CEF-2-FP has several advantages for use in laboratory experiments. It is a relatively inexpensive and easy to obtain reagent, and it is soluble in a variety of solvents. Additionally, it is relatively stable and can be stored for extended periods of time. However, it is important to note that 4-CEF-2-FP is toxic, and proper safety precautions should be taken when handling the compound.

Future Directions

There are a number of potential future directions for the use of 4-CEF-2-FP in scientific research. It could be used to study the structure and function of proteins, as well as to develop new tools for chemical transformations. Additionally, it could be used to study the effects of the compound on various biochemical and physiological processes, such as the expression of genes and the activity of neurotransmitters. Finally, it could be used to develop new drugs and therapies for various diseases.

Synthesis Methods

4-CEF-2-FP is synthesized by a reaction between 2-chloro-4-ethoxyphenol and fluoroacetic acid. This reaction occurs in the presence of a base, such as sodium hydroxide, and is typically carried out at temperatures between 40 and 70°C. The reaction is typically complete within 1-2 hours and yields a product with a purity of 95%.